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Oxine-Copper: Properties & Applications

Oxine-copper is an organocopper fungicide with a broad spectrum of activity against bacterial and some

fungal diseases [1]. The table below summarizes its key characteristics:

Property Description

IUPAC Name bis(quinolin-8-olato-O,N)copper(II) [2]

Molecular
Formula

C₁₈H₁₂CuN₂O₂ [2]

Appearance Yellow to greenish-yellow powder [3] [2] [4]

Common Uses Fungicide/Bactericide in agriculture (e.g., cucumbers, watermelons, citrus); wood
preservative; marine antifouling agent [1] [2] [5]

Mode of Action Multi-site activity; absorbed copper disrupts pathogen enzyme systems [2]

FRAC Code M01 (low resistance risk category) [2]
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Safety & Environmental Profile

The safety data for oxine-copper presents a mixed profile, with some areas well-characterized and others

lacking information.

Toxicity and Hazards

Endpoint Data Remarks / Comparison Context

Acute Oral Toxicity
(Rat LD₅₀)

300 mg/kg (moderate toxicity) [2] More toxic than many common

fungicides (e.g., azoxystrobin LD₅₀

> 5,000 mg/kg).

Skin/ Eye Irritation Causes skin and serious eye irritation [6] Standard personal protective
equipment (PPE) is required during

handling.

Inhalation Hazard May cause respiratory irritation [6] Respiratory protection is advised

where dust is formed [6].

Carcinogenicity /
Mutagenicity

No component identified as a

carcinogen by IARC; data gaps exist for
full toxicological profile [6] [2]

A complete toxicological profile has

not been thoroughly investigated
[6].

Environmental Fate

Parameter Value Implication

Water Solubility (at
pH 7)

0.07 mg/L (Very low) [2] Low mobility in water environments.

Soil Adsorption
(Log P)

2.46 (Moderate) [2] Moderate potential for bioaccumulation.
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Parameter Value Implication

Dissipation Half-life
(in crops)

1.77-4.68 days [1] Relatively fast dissipation in cucumber and
watermelon.

Aquatic Toxicity High (Acute ecotoxicity
≤ 0.1 mg/L) [2]

Classified as a "forever chemical" due to high
aquatic toxicity, posing a risk to aquatic life [2].

Efficacy and Residue Data

Recent field studies and a novel formulation highlight its practical performance.

Field Residue and Dietary Risk

Residue Levels: Terminal residues in cucumbers and watermelons were low, measured at <0.01–
0.264 mg/kg and <0.01–0.0641 mg/kg, respectively [1].

Dietary Risk Assessment: The estimated long-term dietary risk probability was calculated at
64.11%, leading researchers to conclude that consumption of these crops does not pose an

unacceptable dietary risk to the general population [1].

Synergistic Formulation

A 2024 formulation combining oxine-copper (32%) with fluopyram (8%) demonstrates a modern
approach to enhancing efficacy [7].

This combination showed successful control of diseases like tomato leaf mold, mango anthracnose,
and watermelon gummy stem blight in field trials, indicating a broader application scope and potential

for use in reduced-risk programs [7].

Key Experimental Protocols

For researchers, the methodologies behind the key data points are crucial for evaluation. The following

workflow outlines the general process for determining residue levels and dissipation kinetics of oxine-

copper in crops.
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Field Trial & Sample Collection

Sample Preparation & Extraction
(QuEChERS Method)

Instrumental Analysis
(UPLC-MS/MS)

Data Processing & Modeling

Risk Assessment Calculation

Click to download full resolution via product page

Sample Preparation & Extraction (QuEChERS Method) [1]:

Procedure: A homogenized sample (10 g) is weighed into a centrifuge tube. Acetonitrile (20
mL) is added as a solvent, and the mixture is centrifuged. The extract is then shaken with salts

(NaCl, MgSO₄) to induce phase separation and further centrifuged.
Clean-up: An aliquot of the extract is purified using dispersive Solid-Phase Extraction (d-SPE)

with Primary Secondary Amine (PSA) and MgSO₄.

Instrumental Analysis (UPLC-MS/MS) [1]:

Apparatus: Ultra-Performance Liquid Chromatography coupled with Tandem Mass

Spectrometry.
Column: Waters ACQUITY UPLC BEH HILIC (2.1 x 50 mm, 1.7 μm).

Detection: Multiple Reaction Monitoring (MRM) in negative electrospray ionization (ESI) mode.
Validation: The method was validated for linearity (R² ≥ 0.9980), accuracy (recoveries of 75.5–

95.8%), and sensitivity (Limit of Quantification of 0.01 mg/kg).

Dissipation Kinetics & Risk Assessment [1]:
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Modeling: Dissipation behavior is modeled using first-order kinetics. The half-life (DT₅₀) is

calculated from the rate constant k using the formula DT₅₀ = ln(2)/k.
Risk Calculation: The long-term dietary intake risk (%ADI) is evaluated by comparing the

estimated daily intake of residues with the Acceptable Daily Intake (ADI).

Objective Comparison & Analysis

Advantages: Its multi-site mode of action (FRAC Group M01) poses a low risk of resistance

development [2]. As an organic copper complex, it is often considered safer for crops (less
phytotoxic) than inorganic copper formulations [7]. The fast dissipation in some crops and low

terminal residues can result in a favorable dietary risk assessment [1].
Concerns: It carries a "moderate" acute oral toxicity classification, which is more hazardous than

many modern synthetic fungicides [2]. Its high toxicity to aquatic organisms is a significant
environmental concern [2]. There are also identified data gaps in its full toxicological profile [6].

How to Proceed with Your Comparison Guide

To build a more complete comparison, you could:

Identify Specific Alternatives: Focus the comparison on specific classes, such as other copper-

based fungicides (e.g., copper hydroxide), or different FRAC groups.
Consult Regulatory Databases: Check official sources like the EPA Pesticide Chemical Search or

EFSA Pesticides Database for reviewed assessment reports on oxine-copper and its alternatives.
Search for Head-to-Head Studies: Look for scientific literature that directly compares the efficacy

and environmental impact of oxine-copper with other fungicides on specific crops.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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